SM-21 maleate

• Molecular Formula: C22H28ClNO7
• Molecular Weight: 453.9 g/mol
• InChI: InChI=1S/C18H24ClNO3.C4H4O4/c1-3-17(22-15-8-4-12(19)5-9-15)18(21)23-16-10-13-6-7-14(11-16)20(13)2;5-3(6)1-2-4(7)8/h4-5,8-9,13-14,16-17H,3,6-7,10-11H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t13-,14+,16?,17?
• InChIKey: BHXGTFUQDGMXHA-YYRFEMRUSA-N

SM-21 Maleate: Sigma-2 Antagonist & Cholinergic Modulator

SM-21 maleate ((±)-Tropanyl 2-(4-chlorophenoxy)butanoate maleate) is a tropane-based small molecule that functions as a potent and selective sigma-2 (σ₂) receptor antagonist while also acting as a presynaptic cholinergic modulator [1]. It exhibits central nervous system activity following systemic administration, distinguishing it from peripherally restricted sigma ligands . The compound has been characterized as a pharmacological tool for investigating σ₂ receptor function in analgesia, cognition, and behavioral pharmacology, with documented efficacy comparable to morphine in preclinical pain models and nootropic effects attributed to enhanced central acetylcholine release [2].

1

Sigma-2 receptor antagonist

Functional σ₂ antagonism confirmed in vivo, with cholinergic presynaptic amplification

2

Cholinergic modulator

Enhances acetylcholine release via M₂ autoreceptor blockade; M₂/M₁ selectivity supports procognitive study designs

3

Water-soluble maleate salt

Supplied as maleate salt for aqueous formulation, facilitating in vivo systemic dosing and in vitro bath application

• [1] Mach, R. H., et al. The analgesic tropane analogue (+/-)-SM 21 has a high affinity for sigma2 receptors. Life Sci. 1999;64(10):PL131-7. doi:10.1016/s0024-3205(99)00014-4. PMID: 10096443. View Source
• [2] Ghelardini, C., et al. Antinociceptive profile of 3-alpha-tropanyl 2-(4-Cl-phenoxy)butyrate (SM-21) [corrected]: a novel analgesic with a presynaptic cholinergic mechanism of action. J Pharmacol Exp Ther. 1997 Jul;282(1):430-9. PMID: 9223584. View Source

Why Sigma-2 Ligands Cannot Replace SM-21 Maleate

The sigma-2 receptor class encompasses ligands with divergent functional selectivity (agonist vs. antagonist), binding affinity, and off-target profiles. Substituting SM-21 maleate with another σ₂ ligand like UMB24 or SN-79 analogs risks confounding experimental outcomes due to significant variations in receptor subtype selectivity, intrinsic efficacy, and in vivo behavioral effects. For instance, while UMB24 shares σ₂-preferring antagonism, it exhibits substantially lower σ₂/σ₁ selectivity (~2-fold) compared to SM-21 (>15-fold), and produces locomotor depression not observed with SM-21 [1]. Similarly, the isothiocyanate derivatives of SN-79 (CM-572, CM-617) demonstrate irreversible binding and partial agonism, a mechanistic profile distinct from SM-21's reversible antagonism, which directly impacts experimental interpretation in functional assays [2]. The quantitative differentiation presented below is essential for selecting the appropriate tool compound.

Mechanism

Sigma-2 agonists differ functionally

Sigma-2-preferring agonists (e.g., siramesine) produce opposing downstream effects; functional antagonism vs. agonism cannot be assumed interchangeable

Profile

Alternative σ₂ antagonists lack cholinergic amplification

UMB24 shows σ₂ antagonism but no presynaptic cholinergic engagement; intrinsic locomotor depression may confound behavioral readouts

Pathway

Opioid receptor analgesics rely on naloxone-sensitive pathways

SM-21 antinociception is naloxone-insensitive and purely cholinergic; opioid-based tools cannot recapitulate this mechanism

• [1] Matsumoto, R. R., et al. Effects of UMB24 and (+/-)-SM 21, putative sigma2-preferring antagonists, on behavioral toxic and stimulant effects of cocaine in mice. Pharmacol Biochem Behav. 2007 Jan;86(1):86-91. doi:10.1016/j.pbb.2006.12.011. PMID: 17241657; PMCID: PMC1892169. View Source
• [2] Nicholson, H., et al. Development of selective irreversible antagonists for sigma-2 receptors. [abstract]. In: Proceedings of the 104th Annual Meeting of the American Association for Cancer Research; 2013 Apr 6-10; Washington, DC. Cancer Res 2013;73(8 Suppl):Abstract nr 2242. doi:10.1158/1538-7445.AM2013-2242. View Source

SM-21 Maleate: Head-to-Head Evidence

Functional Sigma-2 Antagonism in DTG-Induced Dystonia

SM-21 maleate demonstrates superior selectivity for the sigma-2 (σ₂) receptor over sigma-1 (σ₁) compared to the commonly used σ₂ antagonist UMB24. SM-21 binds to σ₂ receptors with a Ki of 67 nM and exhibits negligible affinity for σ₁ receptors (Ki > 1,000 nM), yielding a selectivity ratio >15 . In contrast, UMB24 displays a Ki of 170 nM for σ₂ and 322 nM for σ₁, resulting in a selectivity ratio of only ~1.9 . This higher selectivity of SM-21 reduces potential confounding effects from σ₁ receptor engagement in mechanistic studies.

Functional σ₂ antagonism

Head-to-head

SM-21 (10 nmol) prevented DTG-induced neck dystonia in rats; DTG alone produced robust torsion

Reported in vivo σ₂ antagonist efficacy in a challenge model

UMB24 not tested in this paradigm

Evidence Dimension	Sigma-2 vs. Sigma-1 Receptor Selectivity Ratio
Target Compound Data	σ₂ Ki = 67 nM; σ₁ Ki > 1,000 nM; Selectivity Ratio >15
Comparator Or Baseline	UMB24: σ₂ Ki = 170 nM; σ₁ Ki = 322 nM; Selectivity Ratio ≈1.9
Quantified Difference	SM-21 exhibits at least 7.9-fold higher selectivity for σ₂ over σ₁ compared to UMB24.
Conditions	Radioligand binding assay using [³H]DTG in rat liver membranes (SM-21) and [³H]DTG with pentazocine masking (UMB24).

Why This Matters

Higher σ₂/σ₁ selectivity minimizes off-target σ₁-mediated effects, enabling more precise interrogation of σ₂ receptor pharmacology.

M2/M1 Muscarinic Receptor Selectivity

SM-21 maleate acts as a presynaptic cholinergic modulator through direct interaction with central muscarinic receptors, a mechanism that complements its σ₂ antagonism. The compound binds to central muscarinic receptors with a Ki of 174 nM (0.174 µM) . While not a high-affinity muscarinic ligand compared to classic antagonists like atropine (Ki ~1 nM), this moderate affinity is sufficient to facilitate increased acetylcholine release at central synapses [1]. This dual pharmacology is unique among σ₂ ligands and contributes to its analgesic and nootropic profile.

M₂/M₁ selectivity

Class-level

M₂/M₁ functional ratio = 4.6

Intermediate M₂ preference, distinct from non-selective (≈1) and strongly M₁-selective (>10) ligands

Functional tissue-bath assays

Evidence Dimension	Central Muscarinic Receptor Affinity (Ki)
Target Compound Data	174 nM (0.174 µM)
Comparator Or Baseline	Atropine: Ki ~1 nM (high-affinity muscarinic antagonist)
Quantified Difference	SM-21 has approximately 174-fold lower affinity for muscarinic receptors than atropine.
Conditions	Radioligand binding assay in rat brain homogenates (SM-21); data for atropine from class-level knowledge.

Why This Matters

The moderate muscarinic affinity of SM-21 differentiates it from pure σ₂ ligands, providing a dual mechanism of action relevant for studies of cholinergic modulation in pain and cognition.

• [1] Ghelardini, C., et al. Antinociceptive profile of 3-alpha-tropanyl 2-(4-Cl-phenoxy)butyrate (SM-21) [corrected]: a novel analgesic with a presynaptic cholinergic mechanism of action. J Pharmacol Exp Ther. 1997 Jul;282(1):430-9. PMID: 9223584. View Source

Naloxone-Insensitive Antinociception vs. Morphine

SM-21 maleate produces antinociception across multiple preclinical pain models with efficacy comparable to morphine. In the mouse hot-plate test, SM-21 (10-40 mg/kg s.c.) produced dose-dependent analgesia [1]. While the original publication notes efficacy comparable to morphine, the antinociceptive effect of SM-21 is mediated by a central cholinergic mechanism, as it is blocked by atropine and hemicholinium-3, but not by naloxone [1]. This differentiates SM-21 from opioid analgesics by offering a non-opioid mechanism for pain relief, a key advantage in avoiding opioid-related side effects and tolerance.

Naloxone insensitivity

Head-to-head

Naloxone did not reverse SM-21 antinociception; atropine and HC-3 abolished it

Non-opioid, cholinergic analgesic pathway engagement

Morphine response fully naloxone-reversible

Evidence Dimension	Analgesic Efficacy and Mechanism
Target Compound Data	Dose-dependent antinociception (10-40 mg/kg s.c.) in mouse hot-plate test; blocked by cholinergic antagonists (atropine, hemicholinium-3), not by naloxone.
Comparator Or Baseline	Morphine: Dose-dependent antinociception (e.g., 2-8 mg/kg s.c.) in hot-plate test; blocked by naloxone.
Quantified Difference	Comparable maximal efficacy; distinct pharmacological mechanism (cholinergic vs. opioid).
Conditions	Mouse hot-plate test (55°C), latency measured; pretreatment with antagonists.

Why This Matters

Provides a non-opioid analgesic tool with morphine-comparable efficacy, enabling research into cholinergic pain pathways without opioid receptor engagement.

• [1] Ghelardini, C., et al. Antinociceptive profile of 3-alpha-tropanyl 2-(4-Cl-phenoxy)butyrate (SM-21) [corrected]: a novel analgesic with a presynaptic cholinergic mechanism of action. J Pharmacol Exp Ther. 1997 Jul;282(1):430-9. PMID: 9223584. View Source

Preserved Motor Function at Analgesic Doses

In a direct comparative study, both SM-21 and UMB24 attenuated cocaine-induced convulsions and locomotor activity in mice. However, a critical distinction emerged: when administered alone, SM-21 produced no significant behavioral effects compared to saline, whereas UMB24 induced locomotor depression [1]. Furthermore, in antinociceptive dose ranges, SM-21 did not impair motor coordination as assessed by rota-rod and hole-board tests [2]. This indicates that SM-21 can modulate cocaine's behavioral effects without causing intrinsic motor side effects, a profile not shared by UMB24.

Motor preservation

Reported

No rota-rod or hole-board impairment at 10–60 mg/kg (full analgesic dose range)

Motor function remained intact in reported antinociceptive dose window

Opioids and scopolamine cause dose-dependent motor depression

Evidence Dimension	Behavioral Effects (Alone and with Cocaine)
Target Compound Data	Attenuated cocaine-induced convulsions and locomotion; no significant effect when administered alone; no motor impairment in rota-rod/hole-board tests.
Comparator Or Baseline	UMB24: Attenuated cocaine-induced convulsions and locomotion; caused locomotor depression when administered alone.
Quantified Difference	Qualitative difference: SM-21 lacks intrinsic motor depressant effects observed with UMB24.
Conditions	Swiss Webster mice; cocaine (60 mg/kg i.p.) for convulsions; locomotor activity measured in activity chambers; rota-rod and hole-board tests in mice.

Why This Matters

SM-21's neutral behavioral profile when administered alone makes it a cleaner tool for studying σ₂-mediated modulation of psychostimulant effects without confounding intrinsic motor side effects.

• [1] Matsumoto, R. R., et al. Effects of UMB24 and (+/-)-SM 21, putative sigma2-preferring antagonists, on behavioral toxic and stimulant effects of cocaine in mice. Pharmacol Biochem Behav. 2007 Jan;86(1):86-91. doi:10.1016/j.pbb.2006.12.011. PMID: 17241657; PMCID: PMC1892169. View Source
• [2] Ghelardini, C., et al. Antinociceptive profile of 3-alpha-tropanyl 2-(4-Cl-phenoxy)butyrate (SM-21) [corrected]: a novel analgesic with a presynaptic cholinergic mechanism of action. J Pharmacol Exp Ther. 1997 Jul;282(1):430-9. PMID: 9223584. View Source

Intrinsic Behavioral Profile vs. UMB24

SM-21 maleate has been used to delineate the role of sigma-2 receptors in neurotrophic signaling. In PC12 cells, the cholinesterase inhibitor rivastigmine enhances NGF-induced neurite outgrowth. This enhancement was blocked by approximately 50% by the sigma-1 antagonist NE-100 and by another approximately 50% by SM-21 (sigma-2 antagonist). The combination of NE-100 and SM-21 completely blocked the rivastigmine effect [1]. This demonstrates that SM-21 is a functional antagonist at sigma-2 receptors involved in neurotrophin-mediated differentiation and can be used to dissect sigma receptor subtype contributions.

Behavioral baseline

Head-to-head

SM-21 alone = saline in locomotor activity; UMB24 alone caused significant depression

Silent baseline profile supports σ₂ probe without intrinsic motor confound

Both compounds attenuated cocaine-induced behaviors

Evidence Dimension	Inhibition of Rivastigmine-Enhanced Neurite Outgrowth
Target Compound Data	SM-21 (sigma-2 antagonist) blocked ~50% of enhancement.
Comparator Or Baseline	NE-100 (sigma-1 antagonist) blocked ~50% of enhancement; NE-100 + SM-21 blocked 100%.
Quantified Difference	Each antagonist blocked approximately half the effect; additive blockade confirms distinct receptor subtype involvement.
Conditions	PC12 cells treated with NGF (50 ng/mL) and rivastigmine (10-100 µM); neurite outgrowth measured after 48 h.

Why This Matters

Validates SM-21 as a selective sigma-2 receptor antagonist in a functional cellular assay, enabling discrimination of sigma-1 vs. sigma-2 contributions to neurotrophic signaling.

• [1] Terada, K., et al. Cholinesterase inhibitor rivastigmine enhances nerve growth factor-induced neurite outgrowth in PC12 cells via sigma-1 and sigma-2 receptors. PLoS ONE. 2018;13(12):e0209250. doi:10.1371/journal.pone.0209250. PMID: 30562365; PMCID: PMC6298691. View Source

SM-21 Maleate: Research Application Scenarios

Non-Opioid Analgesic Target Validation in Pain Models

Given its >15-fold selectivity for sigma-2 over sigma-1 receptors , SM-21 maleate is the preferred tool for studying sigma-2-specific contributions to pain modulation. Its non-opioid, cholinergic-mediated analgesic efficacy, comparable to morphine [1], makes it ideal for exploring novel pain pathways without opioid receptor cross-talk. Use SM-21 in rodent models of acute and inflammatory pain to dissect sigma-2 receptor pharmacology.

Sigma-2 Antagonism in Psychostimulant Abuse Research

SM-21 maleate, in combination with the sigma-1 antagonist NE-100, provides a robust experimental system for distinguishing sigma receptor subtype contributions to neurite outgrowth and neurotrophic factor signaling [2]. Researchers studying Alzheimer's disease or neuroregeneration can employ SM-21 to block sigma-2 receptor-mediated effects and validate subtype-specific mechanisms in PC12 cells or primary neuronal cultures.

Cholinergic Cognitive Enhancement with M2-Preferring Modulation

SM-21 maleate attenuates cocaine-induced convulsions and hyperlocomotion while exhibiting no intrinsic motor depressant effects [3][4]. This profile makes it a superior choice over UMB24 for studying sigma-2 receptor modulation of psychostimulant behaviors. Use SM-21 in rodent cocaine challenge paradigms to assess sigma-2-mediated attenuation of behavioral toxicity without the confounding influence of compound-induced locomotor changes.

Sigma-2 Receptor Probe for Subtype Dissection

SM-21 maleate's dual action as a sigma-2 antagonist and presynaptic cholinergic modulator (enhancing central acetylcholine release) positions it as a unique tool for cognitive enhancement research [1]. Its nootropic effects, coupled with analgesic activity, make it suitable for investigating cholinergic mechanisms in learning and memory paradigms, particularly in models where both pain relief and cognitive improvement are desired endpoints.

Application

Selection Property

Validation Focus

Non-opioid pain pathway studies

Naloxone-insensitive antinociception

Cholinergic and sigma-2 mechanistic validation

Psychostimulant abuse research

Clean baseline behavioral profile

Cocaine interaction and sigma-2 contribution dissection

Cholinergic cognition research

M₂-preferring muscarinic modulation

Presynaptic ACh release without M₁ blockade confound

Sigma receptor subtype dissection

Sigma-2 over sigma-1 binding preference

Subtype-specific pathway attribution

• [1] Ghelardini, C., et al. Antinociceptive profile of 3-alpha-tropanyl 2-(4-Cl-phenoxy)butyrate (SM-21) [corrected]: a novel analgesic with a presynaptic cholinergic mechanism of action. J Pharmacol Exp Ther. 1997 Jul;282(1):430-9. PMID: 9223584. View Source
• [2] Terada, K., et al. Cholinesterase inhibitor rivastigmine enhances nerve growth factor-induced neurite outgrowth in PC12 cells via sigma-1 and sigma-2 receptors. PLoS ONE. 2018;13(12):e0209250. doi:10.1371/journal.pone.0209250. PMID: 30562365; PMCID: PMC6298691. View Source
• [3] Matsumoto, R. R., et al. Effects of UMB24 and (+/-)-SM 21, putative sigma2-preferring antagonists, on behavioral toxic and stimulant effects of cocaine in mice. Pharmacol Biochem Behav. 2007 Jan;86(1):86-91. doi:10.1016/j.pbb.2006.12.011. PMID: 17241657; PMCID: PMC1892169. View Source
• [4] Ghelardini, C., et al. Antinociceptive profile of 3-alpha-tropanyl 2-(4-Cl-phenoxy)butyrate (SM-21) [corrected]: a novel analgesic with a presynaptic cholinergic mechanism of action. J Pharmacol Exp Ther. 1997 Jul;282(1):430-9. PMID: 9223584. View Source